(5-Fluoro-1H-indol-3-YL)methanamine
Overview
Description
(5-Fluoro-1H-indol-3-YL)methanamine, also known as 5F-AMB, is a synthetic cannabinoid that has gained popularity in recent years due to its psychoactive effects. It belongs to the indole family of synthetic cannabinoids and is structurally similar to other compounds such as JWH-018 and AM-2201. 5F-AMB has been used for scientific research purposes to study the mechanism of action and physiological effects of synthetic cannabinoids.
Scientific Research Applications
Fluorinated Compounds in Cancer Research
- Clinical Applications of Fluorinated Pyrimidines : A review on the clinical applications of 5-fluorouracil (5-FU) and 5-fluoro-2′-deoxyuridine (5-FUDR) highlights their use in cancer chemotherapy, focusing on their biochemical, pharmacological studies, and effectiveness in treating advanced cancer, especially tumors of the breast and gastrointestinal tract (Heidelberger & Ansfield, 1963).
Advanced Materials and Chemistry
- Fluorinated Liquid Crystals : Research on fluorinated liquid crystals reviews their properties and applications, including their unique influence on material properties due to the fluoro substituent, and their use in commercial applications ranging from displays to advanced materials (Hird, 2007).
Pharmacology and Toxicity
- Fluorophore Toxicity : A literature review on the toxicity of fluorophores, including those used in molecular imaging, discusses the potential risks and considerations for safely using these compounds in vivo, highlighting the importance of evaluating the safety profile of fluorinated compounds used in medical diagnostics (Alford et al., 2009).
Molecular Imaging and Drug Development
- 5-FU and Its Prodrugs : A review covers the development and clinical applications of oral prodrugs of 5-fluorouracil (capecitabine, UFT, S-1), highlighting the ongoing importance of fluorinated compounds in the treatment of various cancers and the need for effective, less toxic treatment alternatives (Malet-Martino & Martino, 2002).
Mechanism of Action
Target of Action
Indole derivatives have been found to target various proteins and enzymes, contributing to their diverse biological activities .
Mode of Action
Indole derivatives are known to interact with their targets in various ways, often leading to changes in cellular processes . More research is needed to elucidate the specific interactions of this compound with its targets.
Biochemical Pathways
Indole derivatives can influence a variety of biochemical pathways, depending on their specific targets .
Result of Action
Indole derivatives are known to have diverse biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
properties
IUPAC Name |
(5-fluoro-1H-indol-3-yl)methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9FN2/c10-7-1-2-9-8(3-7)6(4-11)5-12-9/h1-3,5,12H,4,11H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LGLWMSAHNFEOHJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1F)C(=CN2)CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9FN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60611939 |
Source
|
| Record name | 1-(5-Fluoro-1H-indol-3-yl)methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60611939 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
164.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
113188-82-2 |
Source
|
| Record name | 1-(5-Fluoro-1H-indol-3-yl)methanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60611939 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (5-fluoro-1H-indol-3-yl)methanamine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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